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Compound of Interest

Compound Name: IMP-1088

Cat. No.: B608084

Essential Safety and Handling Guide for IMP-
1088

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for handling IMP-
1088, a potent dual inhibitor of human N-myristoyltransferases NMT1 and NMT2. Adherence to
these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

Hazard Identification and Safety Precautions

IMP-1088 is classified as harmful if swallowed, causes skin irritation, and causes serious eye
irritation.[1] It is imperative to handle this compound with care in a well-ventilated area.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is mandatory when working with IMP-1088. The
following personal protective equipment must be worn at all times:
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PPE Category Item Specification
) ) ) Nitrile or other appropriate
Hand Protection Chemical-resistant gloves ]
material.
) Safety glasses with side- Must be worn to prevent eye
Eye/Face Protection )
shields or goggles contact.

Required when there is a risk
Face shield )
of splashing.

Fully buttoned to protect skin

Skin and Body Protection Laboratory coat ]
and clothing.

] ) As needed to prevent skin
Protective clothing
exposure.

Engineering Controls

Work with IMP-1088 should be conducted in a chemical fume hood to minimize inhalation
exposure.[1] An eyewash station and safety shower must be readily accessible in the

immediate work area.

Emergency Procedures

In the event of exposure or spillage, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Rinse mouth with water. Do NOT induce

If Swallowed N , _ _ _
vomiting. Seek immediate medical attention.[1]

Immediately wash with plenty of soap and water.
_ Remove contaminated clothing and wash it
In Case of Skin Contact ] S
before reuse. Seek medical attention if irritation

persists.[1]

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
In Case of Eye Contact ] o

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

Move the person to fresh air. If breathing is
If Inhaled difficult, provide respiratory support and seek

medical attention.

Handling and Storage

Proper handling and storage are vital to maintain the stability and integrity of IMP-1088.

¢ Handling: Avoid formation of dust and aerosols. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-
term storage, refer to the manufacturer's recommendations, which typically advise storage at
-20°C for up to one month in solvent.[2]

Disposal Plan

Dispose of IMP-1088 and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[1] Unused or waste material should be treated as hazardous
chemical waste. Consult with your institution's environmental health and safety (EHS)
department for specific disposal protocols.

Mechanism of Action of IMP-1088
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IMP-1088 is a potent inhibitor of the human host cell enzymes N-myristoyltransferase 1 (NMT1)
and N-myristoyltransferase 2 (NMT2).[3] These enzymes are responsible for the attachment of
myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a variety of cellular and
viral proteins. This process, known as N-myristoylation, is crucial for the proper function and
localization of these proteins.

In the context of a viral infection, such as with rhinovirus (the common cold virus), NMT is
required for the myristoylation of the viral capsid protein VPO0.[2][4] This modification is an
essential step in the assembly of new, infectious virus particles. By inhibiting NMT, IMP-1088
prevents the myristoylation of VPO, thereby blocking the formation of the viral capsid and
halting the replication of the virus.[3] This host-targeting mechanism is thought to have a lower
risk of the virus developing resistance.[3]
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Mechanism of IMP-1088 antiviral activity.

Experimental Protocols

The following is a representative protocol for a cytopathic effect (CPE) inhibition assay to
determine the antiviral activity of IMP-1088 against rhinovirus in HelLa cells.

Materials

e Hela cells

e Dulbecco's Modified Eagle Medium (DMEM)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Trypsin-EDTA

e Rhinovirus stock (e.g., RV-A16)

e IMP-1088

e Dimethyl sulfoxide (DMSO)

o 96-well cell culture plates

Cell viability reagent (e.g., MTS or neutral red)

Experimental Workflow
Workflow for a cytopathic effect (CPE) inhibition assay.

Detailed Methodology

o Cell Seeding: Seed HelLa cells into 96-well plates at a density that allows for the formation of
a confluent monolayer within 24 hours.
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o Compound Preparation: Prepare a stock solution of IMP-1088 in DMSO. On the day of the
experiment, create serial dilutions of IMP-1088 in cell culture medium (DMEM with 2% FBS
and antibiotics) to achieve the desired final concentrations.

e Treatment and Infection:

[e]

When the HeLa cell monolayer is confluent, remove the growth medium.

o

Add the diluted IMP-1088 to the appropriate wells in triplicate.

[¢]

Include control wells: "cells only" (no virus, no compound) and "virus control” (virus, no
compound).

[¢]

Infect the cells by adding rhinovirus at a low multiplicity of infection (MOI), for example,
0.5, to all wells except the "cells only" control.[4]

 Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours, or until
approximately 80-90% cytopathic effect is visible in the virus control wells.[4]

e Quantification of Cell Viability:
o Assess cell viability using a suitable method, such as an MTS assay.

o Add the viability reagent to each well according to the manufacturer's instructions and
incubate for the recommended time.

o Measure the absorbance at the appropriate wavelength using a plate reader.
e Data Analysis:

o Calculate the percentage of cell viability for each concentration of IMP-1088 relative to the
"cells only" and "virus control" wells.

o Plot the percentage of inhibition of CPE against the log concentration of IMP-1088.

o Determine the 50% effective concentration (EC50) by non-linear regression analysis. The
EC50 is the concentration of IMP-1088 that inhibits the viral cytopathic effect by 50%.
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Quantitative Data Summary

The following table summarizes key quantitative data for IMP-1088 based on published

research.
Parameter Value Cell Line Virus Reference
IC50 (NMT1) <1nM - - [2]
IC50 (NMT2) <1nM - - [2]
EC50 (CPE
17 nM HelLa RV-A16 [4]
Assay)
EC50 (Virus Titer
5.8 nM HelLa RV-A16 [4]

Reduction)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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